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Compound of Interest

Compound Name: Propargyl alcohol propoxylate

CAS No.: 3973-17-9

Cat. No.: B2849434

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the characterization of

propargyl alcohol propoxylate (PAP) utilizing Nuclear Magnetic Resonance (NMR)

spectroscopy. This document outlines the synthesis of PAP, details experimental protocols for

its analysis, and presents an interpretation of the expected ¹H and ¹³C NMR spectral data. The

information herein is intended to serve as a valuable resource for professionals in research,

development, and quality control who work with this versatile molecule.

Introduction to Propargyl Alcohol Propoxylate
Propargyl alcohol propoxylate is a valuable chemical intermediate synthesized from the

reaction of propargyl alcohol and propylene oxide.[1] Its unique structure, featuring a terminal

alkyne group from the propargyl alcohol and a polyether chain from the propylene oxide,

makes it a useful building block in various applications. These include the synthesis of

polymers and as a component in the formulation of corrosion inhibitors.[2] Accurate

characterization of PAP is crucial to ensure its purity and structural integrity, which directly
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impact its performance in downstream applications. NMR spectroscopy is a powerful and non-

destructive analytical technique that provides detailed information about the molecular structure

of PAP, enabling unambiguous identification and quantification.

Synthesis of Propargyl Alcohol Propoxylate
The synthesis of propargyl alcohol propoxylate is typically achieved through the ring-opening

polymerization of propylene oxide, initiated by propargyl alcohol in the presence of a catalyst.

A general synthetic scheme is as follows:
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Caption: Synthesis workflow for propargyl alcohol propoxylate.

NMR Characterization of Propargyl Alcohol
Propoxylate
NMR spectroscopy is the premier technique for the structural elucidation of propargyl alcohol
propoxylate. Both ¹H (proton) and ¹³C (carbon-13) NMR provide critical information for

confirming the identity and purity of the compound.

Chemical Structure and NMR Signal Assignment
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The structure of the simplest propargyl alcohol propoxylate adduct (n=1) is 1-(prop-2-yn-1-

yloxy)propan-2-ol. The following diagram illustrates the correlation between the chemical

structure and the expected NMR signals.
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Caption: Structure of PAP (n=1) and corresponding NMR assignments.

Quantitative ¹H NMR Data
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The following table summarizes the expected ¹H NMR data for propargyl alcohol propoxylate
in a common deuterated solvent such as CDCl₃. Chemical shifts (δ) are reported in parts per

million (ppm) relative to tetramethylsilane (TMS).

Assignment Proton

Expected

Chemical

Shift (δ,

ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Integration

1 HC≡ ~2.4 Triplet (t) ~2.4 1H

3 ≡C-CH₂-O- ~4.2 Doublet (d) ~2.4 2H

4 -O-CH₂-CH- ~3.5 - 3.7 Multiplet (m) - 2H

5 -CH(OH)- ~3.9 - 4.1 Multiplet (m) - 1H

6 -CH₃ ~1.2 Doublet (d) ~6.3 3H

- -OH

Variable

(Broad

Singlet)

Broad s - 1H

Quantitative ¹³C NMR Data
The table below outlines the anticipated ¹³C NMR chemical shifts for propargyl alcohol
propoxylate.

Assignment Carbon
Expected Chemical Shift (δ,

ppm)

1 HC≡ ~75

2 HC≡C- ~80

3 ≡C-CH₂-O- ~58

4 -O-CH₂-CH- ~73

5 -CH(OH)- ~66

6 -CH₃ ~17
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Experimental Protocols
Detailed methodologies for the NMR analysis of propargyl alcohol propoxylate are provided

below.

Sample Preparation
Weigh approximately 10-20 mg of the propargyl alcohol propoxylate sample.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

chloroform-d, CDCl₃).

Transfer the solution to a clean, dry 5 mm NMR tube.

Cap the NMR tube securely.

NMR Data Acquisition
The following parameters are recommended for acquiring high-quality NMR spectra on a

standard NMR spectrometer (e.g., 400 MHz).

For ¹H NMR:

Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

Number of Scans: 16 to 64, depending on the sample concentration.

Relaxation Delay (d1): 1-2 seconds.

Acquisition Time (aq): 3-4 seconds.

Spectral Width (sw): 12-16 ppm.

Temperature: 298 K.

For ¹³C NMR:

Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').
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Number of Scans: 1024 or more, as ¹³C is less sensitive.

Relaxation Delay (d1): 2 seconds.

Acquisition Time (aq): 1-2 seconds.

Spectral Width (sw): 0-220 ppm.

Temperature: 298 K.

Data Processing
Apply Fourier transformation to the acquired free induction decay (FID).

Perform phase correction to obtain a pure absorption spectrum.

Apply baseline correction to ensure accurate integration.

Reference the spectrum using the residual solvent peak or an internal standard (e.g., TMS at

0 ppm).

Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of the different

protons.

Assign the peaks in both the ¹H and ¹³C NMR spectra to the corresponding atoms in the

propargyl alcohol propoxylate molecule.

Conclusion
This technical guide has detailed the characterization of propargyl alcohol propoxylate using

¹H and ¹³C NMR spectroscopy. The provided experimental protocols and expected spectral

data serve as a practical resource for the unambiguous identification and quality assessment of

this important chemical intermediate. The structural insights gained from NMR analysis are

essential for ensuring the material's suitability for its intended applications in polymer synthesis,

drug development, and other scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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